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Introduction
Sodium Ionophore III, also known by its synonym ETH 2120 and the chemical name N,N',N''-

Triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide), is a synthetic neutral

ionophore with a high selectivity for sodium ions (Na⁺).[1][2] As a lipophilic molecule, it is

capable of forming a complex with sodium ions and transporting them across lipid membranes,

a function that has led to its widespread use in the fabrication of sodium-selective electrodes

for the precise measurement of sodium ion activity in biological fluids such as blood, plasma,

and serum.[1][3][4] This technical guide provides a comprehensive overview of the core

biophysical properties of Sodium Ionophore III, including its mechanism of action, available

quantitative data, and detailed experimental protocols for its characterization.

Core Biophysical Properties
Sodium Ionophore III's primary function is to act as a mobile carrier for sodium ions across

hydrophobic barriers like cell membranes or the polymeric membranes of ion-selective

electrodes. Its molecular structure is specifically designed to create a hydrophilic cavity that

selectively binds Na⁺, while the exterior of the molecule remains lipophilic, allowing it to diffuse

through the lipid bilayer.
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The following tables summarize the known chemical and biophysical properties of Sodium
Ionophore III. It is important to note that while its application in sodium sensing is well-

documented, specific quantitative data on its ion selectivity and transport kinetics are not

extensively available in publicly accessible literature.

Table 1: Chemical and Physical Properties of Sodium Ionophore III

Property Value Reference

Chemical Name

N,N',N''-Triheptyl-N,N',N''-

trimethyl-4,4',4''-

propylidynetris(3-

oxabutyramide)

N/A

Synonym ETH 2120

CAS Number 81686-22-8

Molecular Formula C₃₄H₅₂N₂O₄

Molecular Weight 552.79 g/mol

Appearance Crystalline solid

Solubility
Soluble in Chloroform (10

mg/ml) and DMSO (3 mg/mL)

Table 2: Potentiometric Selectivity Coefficients (logKpotNa,M)

Quantitative data for the potentiometric selectivity coefficients of Sodium Ionophore III for Na⁺

over other physiologically relevant cations such as K⁺, Ca²⁺, and Mg²⁺ are not readily available

in the reviewed literature. The primary application in Na⁺-selective electrodes strongly implies a

high selectivity for Na⁺.

Table 3: Ion Binding and Transport Kinetics

Specific quantitative data regarding the binding constant (logK) of Sodium Ionophore III for

Na⁺ and its membrane transport kinetics (e.g., transport rate, turnover number) are not readily

available in the reviewed literature.
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Mechanism of Action: Mobile Ion Carrier
Sodium Ionophore III functions as a mobile ion carrier, facilitating the transport of sodium ions

across a lipid membrane down their electrochemical gradient. The process can be described in

the following steps:

Complexation: The ionophore, present at the membrane interface, binds a sodium ion from

the aqueous phase.

Translocation: The lipophilic ionophore-Na⁺ complex diffuses across the hydrophobic core of

the membrane.

Decomplexation: On the opposite side of the membrane, the ionophore releases the sodium

ion into the aqueous phase.

Return: The free ionophore then diffuses back to the original side of the membrane to repeat

the cycle.
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Caption: Mechanism of Sodium Ionophore III as a mobile ion carrier.
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Experimental Protocols
Fabrication of a Sodium-Selective Electrode Membrane
This protocol describes the preparation of a polymeric membrane for a sodium-selective

electrode using Sodium Ionophore III.

Materials:

Sodium Ionophore III (ETH 2120)

Bis(1-butylpentyl) adipate (Plasticizer)

Poly(vinyl chloride) (PVC), high molecular weight

Tetrahydrofuran (THF), anhydrous

Procedure:

Prepare the membrane cocktail: In a clean, dry glass vial, dissolve the following components

in a minimal amount of anhydrous THF:

1.00 wt% Sodium Ionophore III

66.00 wt% Bis(1-butylpentyl) adipate

33.00 wt% Poly(vinyl chloride)

Casting the membrane: Pour the homogenous cocktail into a glass ring placed on a clean,

flat glass plate.

Solvent evaporation: Allow the THF to evaporate slowly in a dust-free environment for

approximately 24 hours.

Membrane conditioning: Once the membrane is formed, carefully peel it from the glass plate.

Cut a small disc and mount it in an electrode body. Condition the membrane by soaking it in

a 0.1 M NaCl solution for at least 4 hours before use.
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Caption: Workflow for fabricating a sodium-selective electrode membrane.

Measurement of Sodium Ion Concentration using an Ion-
Selective Electrode
This protocol outlines the general steps for measuring Na⁺ concentration using a fabricated

Sodium Ionophore III-based ISE.

Materials:

Fabricated Na⁺-selective electrode

Reference electrode (e.g., Ag/AgCl)

High-impedance voltmeter or ion meter

Standard NaCl solutions (e.g., 10⁻⁴ M to 1 M)

Sample solution

Magnetic stirrer and stir bar

Procedure:

Electrode setup: Connect the Na⁺-selective and reference electrodes to the ion meter.

Calibration:
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Place the electrodes in a standard NaCl solution of the lowest concentration.

Start gentle stirring.

Record the potential (mV) once the reading stabilizes.

Repeat this process for a series of standard solutions of increasing concentration, rinsing

and blotting the electrodes between measurements.

Plot the potential (mV) versus the logarithm of the Na⁺ activity to generate a calibration

curve.

Sample measurement:

Rinse and blot the electrodes and place them in the sample solution.

Start gentle stirring.

Record the stable potential reading.

Concentration determination: Determine the Na⁺ concentration in the sample by interpolating

its potential reading on the calibration curve.
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Caption: Workflow for measuring Na⁺ concentration with an ISE.

Conclusion
Sodium Ionophore III (ETH 2120) is a highly effective and selective sodium ionophore,

primarily utilized in the construction of ion-selective electrodes for accurate sodium
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concentration measurements in various biological and chemical applications. While its

qualitative function as a mobile ion carrier is well-understood, there is a notable lack of publicly

available, detailed quantitative data on its biophysical parameters such as selectivity

coefficients, binding constants, and transport kinetics. The experimental protocols provided in

this guide offer a starting point for the practical application and further characterization of this

important analytical tool. Further research is warranted to fully elucidate the quantitative

aspects of its ion binding and transport properties, which would significantly enhance its

application in drug development and fundamental biological research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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